molecular formula C20H21FN6O2 B6450280 2-{4-[2-(1H-1,3-benzodiazol-1-yl)acetyl]piperazin-1-yl}-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one CAS No. 2549027-98-5

2-{4-[2-(1H-1,3-benzodiazol-1-yl)acetyl]piperazin-1-yl}-6-cyclopropyl-5-fluoro-3,4-dihydropyrimidin-4-one

Cat. No. B6450280
CAS RN: 2549027-98-5
M. Wt: 396.4 g/mol
InChI Key: VPRIGXVLWDGROB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule with several functional groups. It contains a benzodiazole group, a piperazine ring, and a dihydropyrimidinone group. These groups are common in many pharmaceutical compounds and could potentially give the compound a variety of biological activities .


Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. The benzodiazole could be formed through a condensation reaction, the piperazine might be introduced through a substitution reaction, and the dihydropyrimidinone could be formed through a cyclization reaction .


Molecular Structure Analysis

The molecular structure of the compound would be quite complex due to the presence of several heterocyclic rings. The benzodiazole and dihydropyrimidinone rings are aromatic and would contribute to the compound’s stability. The piperazine ring is a saturated ring and could potentially be involved in hydrogen bonding .


Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions. The benzodiazole group could participate in electrophilic substitution reactions, the piperazine could undergo reactions at the nitrogen atoms, and the dihydropyrimidinone could undergo reactions at the carbonyl group .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. It is likely to be a solid at room temperature and could be soluble in polar solvents due to the presence of several polar functional groups .

Scientific Research Applications

Mechanism of Action

The mechanism of action of the compound would depend on its biological activity. Many benzodiazole derivatives have been found to have antimicrobial, antiviral, and anticancer activities. Piperazine derivatives are often used as antipsychotic drugs. Dihydropyrimidinones are known to have calcium channel blocking activity .

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. As with any compound, appropriate safety precautions should be taken when handling it .

Future Directions

Future research on the compound could involve investigating its biological activities and potential uses as a pharmaceutical drug. It could also involve optimizing its synthesis and exploring its chemical reactivity .

properties

IUPAC Name

2-[4-[2-(benzimidazol-1-yl)acetyl]piperazin-1-yl]-4-cyclopropyl-5-fluoro-1H-pyrimidin-6-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21FN6O2/c21-17-18(13-5-6-13)23-20(24-19(17)29)26-9-7-25(8-10-26)16(28)11-27-12-22-14-3-1-2-4-15(14)27/h1-4,12-13H,5-11H2,(H,23,24,29)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VPRIGXVLWDGROB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=C(C(=O)NC(=N2)N3CCN(CC3)C(=O)CN4C=NC5=CC=CC=C54)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21FN6O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-[4-[2-(benzimidazol-1-yl)acetyl]piperazin-1-yl]-4-cyclopropyl-5-fluoro-1H-pyrimidin-6-one

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.